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Cat. No.: B2648279 Get Quote

A Technical Guide to the Solubility of D-Biotin
A Note on D-Biotinol vs. D-Biotin: This guide focuses on the solubility of D-Biotin, also known

as Vitamin B7 or Vitamin H. The initial request for "D-Biotinol" yielded limited solubility data. D-
Biotinol is a distinct chemical entity, a reduced form of D-Biotin, for which public data is scarce.

Given the extensive information available for D-Biotin, a crucial coenzyme in various metabolic

processes, this guide presumes a likely interest in the more common and researched

compound. The limited available data for D-Biotinol is, however, presented for clarity.

This technical document provides a comprehensive overview of the solubility of D-Biotin in

various aqueous and organic solvents, intended for researchers, scientists, and professionals

in drug development.

D-Biotinol Solubility
Quantitative solubility data for D-Biotinol is sparse. The following table summarizes the

available information.
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Solvent Solubility Conditions

Dimethyl Sulfoxide (DMSO) 100 mg/mL
Requires ultrasonic

treatment[1][2]

Methanol 25 mg/mL
Requires ultrasonic

treatment[1][2]

Not Specified
≥ 2.5 mg/mL (10.85 mM);

Clear solution
-[3]

D-Biotin Solubility Profile
D-Biotin is a white to off-white crystalline powder.[4] Its solubility is a critical factor in its

formulation for various applications, from dietary supplements to biochemical assays.

Aqueous Solubility
D-Biotin is slightly soluble in water. Its solubility is significantly influenced by temperature and

pH.

Solvent Solubility Temperature (°C)

Water 22 mg/100 mL 25

Water
0.2 mg/mL (equivalent to 20

mg/100mL)[5][6][7]
Not Specified

Hot Water
More soluble than in cold

water[5][6][7][8][9]
Elevated

The solubility of D-Biotin in aqueous solutions increases in the presence of dilute alkalies.[5][8]

[9]
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Alkaline Solution Solubility Temperature (°C)

Aqueous basic salt buffer 5 mg/mL[10] Not Specified

2 M Ammonium hydroxide 50 mg/mL[8][9] Not Specified

2 M NaOH 50 mg/mL[5] Not Specified

0.1 M NaOH 10 mg/mL 25

Organic Solvent Solubility
The solubility of D-Biotin in organic solvents varies considerably.

Solvent Solubility Temperature (°C)

Dimethyl Sulfoxide (DMSO) 49 mg/mL[5][10][11] 25

Ethanol (95%) 80 mg/100 mL[7][8][9] 25

Methanol ~1 g/100 mL[12] Not Specified

Dimethylformamide (DMF) 1.7 mg/mL[8][9] Not Specified

Acetone Soluble[12] Not Specified

Benzene Soluble[6][7] Not Specified

Methyl Ethyl Ketone Soluble[12] Not Specified

Cyclohexene Soluble[12] Not Specified

Saturated & Paraffin

Hydrocarbons
Insoluble[12] Not Specified

Contradictory data exists for some solvents, with some sources describing D-Biotin as "hardly

soluble" or "insoluble" in ethanol and "practically insoluble" in acetone.[4][13] This may be due

to differences in experimental conditions or purity of the materials used.

Experimental Protocols for Solubility Determination
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Several methods are employed to determine the solubility of compounds like D-Biotin. Below

are summaries of relevant experimental approaches.

Static Equilibrium Method
A common method for determining solubility involves creating a saturated solution at a specific

temperature and then measuring the concentration of the solute.

Sample Preparation: An excess amount of D-Biotin is added to a known volume of the

solvent in a sealed container.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker bath) at a

constant temperature for a sufficient period to ensure equilibrium is reached. This can range

from several hours to days.

Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation or filtration. Care must be taken to maintain the temperature during this step to

prevent precipitation or further dissolution.

Concentration Analysis: The concentration of D-Biotin in the clear supernatant or filtrate is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC), UV-Vis spectroscopy, or by gravimetric analysis after solvent

evaporation.

Dynamic (Synthetic) Method
A dynamic or synthetic method involves observing the dissolution of the solute as the

temperature is changed.

Sample Preparation: A known amount of D-Biotin and solvent are placed in a vessel

equipped with a stirrer and a temperature sensor.

Heating and Observation: The suspension is heated at a controlled rate while being stirred.

Dissolution Point Determination: The temperature at which the last solid particles dissolve is

recorded as the solubility temperature for that specific concentration. A laser monitoring

technique can be used to precisely detect the point of complete dissolution.[14]
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Data Correlation: The experiment is repeated with different compositions to generate a

solubility curve over a range of temperatures. The data can then be correlated using

thermodynamic models such as the modified Apelblat equation or the van't Hoff equation.[14]

General Protocol for Assessing Solubility in Biological
Media
For applications in cell culture and other biological systems, a tiered approach is often used to

find a suitable solvent.

Tier 1 (Aqueous Media): The solubility of the test chemical is first assessed in the relevant

cell culture medium.

Tier 2 (Organic Solvents): If solubility in aqueous media is insufficient, strong organic

solvents are tested. Dimethyl sulfoxide (DMSO) is a common first choice, followed by

ethanol.

Mechanical Assistance: To aid dissolution, various techniques can be employed sequentially:

Vortexing at room temperature.

Sonication in a water bath.

Warming the solution (e.g., to 37°C).[15]

Signaling and Metabolic Pathways Involving D-
Biotin
D-Biotin plays a crucial role as a covalently bound coenzyme for several carboxylases. These

enzymes are vital for key metabolic pathways.

The Biotin Cycle: Coenzyme Function
Biotin is essential for the activity of five mammalian carboxylases involved in gluconeogenesis,

fatty acid synthesis, and the catabolism of branched-chain amino acids.[16] The biotin cycle

illustrates how biotin is attached to these enzymes to activate them and then recycled.
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Caption: The Biotin Cycle illustrates the activation and recycling of biotin as a coenzyme.

Biotin Deficiency and mTOR Signaling
Recent research has indicated that biotin deficiency can lead to pro-inflammatory responses in

human immune cells. This has been linked to the activation of the mTOR (mammalian target of

rapamycin) signaling pathway.
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Effect of Biotin Deficiency on T-Cell Inflammation
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Caption: Biotin deficiency can activate the mTOR pathway, promoting inflammatory responses.

[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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